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Compound of Interest

Compound Name: 3-Heptene

Cat. No.: B165601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 3-heptene in the

synthesis of valuable fragrance ingredients. It includes detailed application notes, experimental

protocols for the synthesis of key fragrance compounds derived from 3-heptene, and a

summary of their olfactory properties. The information is intended to serve as a practical guide

for researchers and professionals in the fields of fragrance chemistry, organic synthesis, and

sensory science.

Introduction to 3-Heptene in Fragrance Chemistry
3-Heptene, a seven-carbon olefin, serves as a versatile starting material for the synthesis of

several fragrance compounds, primarily those exhibiting desirable "green," "fruity," and "fatty"

notes. Its derivatives, such as cis-4-heptenal and 3-hepten-2-one, are key components in the

perfumer's palette for creating fresh and natural-smelling accords in a variety of consumer

products, including fine fragrances, personal care items, and household goods. The strategic

functionalization of the 3-heptene backbone allows for the creation of molecules with distinct

and impactful odor profiles.

Key Fragrance Derivatives of 3-Heptene
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Two of the most significant fragrance compounds synthetically accessible from 3-heptene are

cis-4-heptenal and 3-hepten-2-one.

cis-4-Heptenal: This unsaturated aldehyde is highly valued for its powerful and diffusive

green, grassy, and slightly fatty odor profile.[1][2] It imparts a natural freshness reminiscent

of cut grass and green leaves, making it a crucial component for creating realistic fruity and

vegetable notes.[1] Its clean and natural scent profile also finds application in cosmetics and

home care products to convey a sense of freshness and authenticity.[1]

3-Hepten-2-one: This α,β-unsaturated ketone possesses a strong, green, grassy, and

somewhat caraway-like odor.[3][4] It is utilized to add an interesting and powerful green

dimension to fruity fragrance compositions.[3] In the flavor industry, it contributes to passion

fruit and pineapple profiles.[3]

Quantitative Data of 3-Heptene Derived Fragrances
The following table summarizes the key quantitative data for the prominent fragrance

molecules derived from 3-heptene.
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d
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Structure

Molecular
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Mass (
g/mol )
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Profile

Odor
Threshol
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Usage in
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e
Concentr
ate (%)

cis-4-

Heptenal

CH₃CH₂C

H=CHCH₂

CH₂CHO

C₇H₁₂O 112.17

Green,

grassy,

fatty, fresh-

cut

grass[1][2]

0.8 ppb[5]
Up to 0.2%

[6]

3-Hepten-

2-one

CH₃CH₂C

H₂CH=CH

COCH₃

C₇H₁₂O 112.17

Green,

grassy,

caraway,

powerful[3]

[4]

Not

available

Up to 0.5%

[3]
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Experimental Protocols for Synthesis
Detailed methodologies for the synthesis of cis-4-heptenal and 3-hepten-2-one from 3-heptene
are provided below. These protocols are based on established organic chemistry principles and

literature precedents.

Synthesis of cis-4-Heptenal via Ozonolysis of cis-3-
Heptene
This protocol describes the oxidative cleavage of cis-3-heptene to yield cis-4-heptenal and

propanal. A reductive workup is crucial to prevent the over-oxidation of the aldehyde products

to carboxylic acids.

Reaction Principle: Ozonolysis is a powerful method to cleave carbon-carbon double bonds,

forming carbonyl compounds. The reaction proceeds through a highly reactive ozonide

intermediate, which is then decomposed under reductive conditions to yield the desired

aldehydes.

Reactants

Products

cis-3-Heptene Molozonide
Intermediate

Ozone
Addition Secondary OzonideRearrangement

cis-4-Heptenal

Propanal

1. O₃, CH₂Cl₂
-78 °C

2. Zn, H₂O or (CH₃)₂S

Reactants Product

3-Heptene Allylic Seleninate
Intermediate

Ene Reaction Hept-4-en-3-ol

[2,3]-Sigmatropic
Rearrangement 3-Hepten-2-oneOxidation

SeO₂ (cat.), TBHP
CH₂Cl₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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